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Compound of Interest

Compound Name: Icafolin-methyl

Cat. No.: B15606773 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

and biological activity of Icafolin-methyl, a novel herbicide developed by Bayer CropScience.

This document is intended for researchers, scientists, and professionals involved in drug

development and crop protection.

Chemical Identity and Structure
Icafolin-methyl is an active ingredient belonging to the isoxazolin carboxamide chemical class.

[1][2] It is a pro-herbicide that is metabolized in plants to its active form, Icafolin, a carboxylic

acid.[1][3]

IUPAC Name: methyl (2RS,4RS)-4-({[(5S)-3-(3,5-difluorophenyl)-5-vinyl-4,5-dihydroisoxazol-5-

yl]carbonyl}amino)tetrahydrofuran-2-carboxylate[4]

CAS Number: 2254752-21-9[5]

Chemical Formula: C₁₈H₁₈F₂N₂O₅[4]

Molecular Weight: 380.34 g/mol [5]

Chemical Structure:

Icafolin-methyl Chemical Structure
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(Image Credit: MedChemExpress)

Physicochemical Properties
A summary of the known physicochemical properties of Icafolin-methyl is presented in the

table below. Further data will be incorporated as it becomes publicly available.

Property Value Reference

Melting Point Data not available

Boiling Point Data not available

Vapor Pressure Data not available

Water Solubility Data not available

pKa Data not available

Octanol-Water Partition

Coefficient (Log P)
Data not available

Biological Activity and Mode of Action
Icafolin-methyl is a plant-specific inhibitor of tubulin polymerization.[1][2] It is hydrolyzed in

planta to its active metabolite, Icafolin, which then binds to β-tubulin, disrupting the formation of

microtubules.[5] This interference with the cytoskeleton leads to an arrest of the cell cycle,

ultimately causing the cessation of growth and death of the weed.[1]

Signaling Pathway: Inhibition of Tubulin Polymerization
The following diagram illustrates the mechanism of action of Icafolin-methyl at the cellular

level.
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Caption: Mechanism of action of Icafolin-methyl in plant cells.

Herbicidal Spectrum and Application
Icafolin-methyl is a broad-spectrum herbicide with strong post-emergence activity and some

residual activity.[1][2] It is effective against a wide range of economically important

monocotyledonous and dicotyledonous weeds, including biotypes resistant to other herbicide

classes.[1] Bayer has indicated that it is intended for use in various crops, including soybeans,

cereals, pulses, and oilseed crops, as well as in fruit and nut trees.[6]

A study on the herbicidal efficacy of Icafolin-methyl and Icafolin at an application rate of 30 g

ha⁻¹ demonstrated high efficacy against a spectrum of 24 mono- and dicotyledonous weed

species.[3]
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Synthesis
The synthesis of Icafolin-methyl involves a multi-step process. A general overview of the

synthetic route is provided below. For a detailed experimental protocol, refer to the cited

literature.

Synthetic Pathway Overview

Icafolin-methyl Synthesis

Starting Materials Intermediate 1

Step (a, b, c)

Intermediate 2

Step (d, e)

Icafolin

Step (g, h)

Icafolin-methyl

Step (i)
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Caption: Generalized synthetic workflow for Icafolin-methyl.

Key Reagents and Conditions (based on a published synthesis of Icafolin and Icafolin-
methyl):[7]

(a) NaOAc, NH₂OH·HCl, EtOH, Room Temperature

(b) NCS, DMF, 50 °C

(c) NaHCO₃, i-PrOH, 50 °C
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(d) (CF₃SO₂)₂O, pyridine, DCM, 0 °C

(e) DBU, DMA, Room Temperature

(g) 2 N NaOH in water, MeOH, Room Temperature

(h) T3P, NEt₃, ether, DCM, Room Temperature

(i) 2 N NaOH in water, MeOH, Room Temperature (Note: This step in the referenced diagram

leads to Icafolin, not Icafolin-methyl. Esterification would be the final step to yield Icafolin-
methyl).

Experimental Protocols
Tubulin Polymerization Inhibition Assay (General
Protocol)
This protocol provides a general framework for assessing the inhibitory effect of compounds

like Icafolin-methyl on tubulin polymerization in vitro. The assay is based on monitoring the

change in absorbance or fluorescence as tubulin polymerizes into microtubules.

Materials:

Purified tubulin (e.g., from porcine brain or plant sources)

General Tubulin Buffer (e.g., 80 mM PIPES pH 6.9, 2.0 mM MgCl₂, 0.5 mM EGTA)

GTP solution (100 mM)

Glycerol

Test compound (Icafolin-methyl) dissolved in DMSO

Positive control (e.g., colchicine, oryzalin)

Negative control (DMSO)

96-well microplate (UV-transparent or black for fluorescence)
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Temperature-controlled microplate reader

Procedure:

Prepare a stock solution of the test compound and controls in DMSO.

On ice, prepare the tubulin polymerization reaction mixture containing General Tubulin

Buffer, GTP, and glycerol.

Add the appropriate volume of the test compound, positive control, or negative control to the

wells of the microplate.

Initiate the polymerization by adding the cold tubulin solution to each well.

Immediately place the plate in a microplate reader pre-warmed to 37°C.

Measure the absorbance at 340 nm or fluorescence (e.g., with a fluorescent reporter) at

regular intervals for a defined period (e.g., 60 minutes).

Analyze the data by plotting absorbance/fluorescence versus time. The inhibition of

polymerization is observed as a decrease in the rate and extent of the signal increase

compared to the negative control.

Experimental Workflow: Tubulin Polymerization Assay
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Tubulin Polymerization Assay Workflow
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Caption: Workflow for a typical tubulin polymerization inhibition assay.

Toxicological and Environmental Fate Data
Detailed quantitative toxicological and environmental fate data for Icafolin-methyl are not yet

widely available in the public domain. Preliminary information suggests a favorable safety and

sustainability profile, with rapid degradation in aerobic soils.[8] Bayer has submitted registration

applications under a reduced-risk status.[6] This section will be updated as more data from

regulatory agencies becomes accessible.
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Conclusion
Icafolin-methyl represents a significant development in herbicide technology, offering a novel

mode of action for the control of a broad spectrum of weeds, including those with resistance to

existing herbicides. Its unique mechanism of inhibiting tubulin polymerization in plants provides

a valuable new tool for integrated weed management strategies. Further research into its

physicochemical properties, detailed biological interactions, and environmental profile will

continue to be of high interest to the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. The novel herbicide icafolin-methyl is a plant-specific inhibitor of tubulin polymerization -
PubMed [pubmed.ncbi.nlm.nih.gov]

2. Icafolin-methyl an innovative broad-spectrum herbicide - American Chemical Society
[acs.digitellinc.com]

3. researchgate.net [researchgate.net]

4. bcpcpesticidecompendium.org [bcpcpesticidecompendium.org]

5. medchemexpress.com [medchemexpress.com]

6. Bayer submits registration applications for novel herbicide in four major markets
[bayer.com]

7. researchgate.net [researchgate.net]

8. Icafolin: Bayer’s New Herbicide & Glyphosate Alternative? [nomoreglyphosate.nz]

To cite this document: BenchChem. [An In-depth Technical Guide to Icafolin-methyl:
Chemical Structure and Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15606773#icafolin-methyl-chemical-structure-and-
properties]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b15606773?utm_src=pdf-body
https://www.benchchem.com/product/b15606773?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/39297346/
https://pubmed.ncbi.nlm.nih.gov/39297346/
https://acs.digitellinc.com/p/s/icafolin-methyl-an-innovative-broad-spectrum-herbicide-570167
https://acs.digitellinc.com/p/s/icafolin-methyl-an-innovative-broad-spectrum-herbicide-570167
https://www.researchgate.net/publication/384148278_The_novel_herbicide_icafolin-methyl_is_a_plant-specific_inhibitor_of_tubulin_polymerization
http://www.bcpcpesticidecompendium.org/derivatives/icafolin-methyl.html
https://www.medchemexpress.com/icafolin-methyl.html
https://www.bayer.com/media/en-us/bayer-submits-registration-applications-for-novel-herbicide-in-four-major-markets/
https://www.bayer.com/media/en-us/bayer-submits-registration-applications-for-novel-herbicide-in-four-major-markets/
https://www.researchgate.net/figure/Synthesis-of-icafolin-methyl-1-and-icafolin-2-Reagents-and-conditions-a-NaOAc-NH2OH_fig8_384148278
https://nomoreglyphosate.nz/icafolin-glyphosate-alternative/
https://www.benchchem.com/product/b15606773#icafolin-methyl-chemical-structure-and-properties
https://www.benchchem.com/product/b15606773#icafolin-methyl-chemical-structure-and-properties
https://www.benchchem.com/product/b15606773#icafolin-methyl-chemical-structure-and-properties
https://www.benchchem.com/product/b15606773#icafolin-methyl-chemical-structure-and-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15606773?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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